AbstractThis paper describes the results of calculations using the density functional method to determine the parameters governing charge transfer rates in stacks composed of “donor (D)–π-bridge–acceptor (A)–π-bridge–donor (D)” molecules. The Marcus theory is employed to calculate the reorganization energy, which is a property of individual molecules, and the charge transfer integral, which is calculated for molecular dimers. Another important structural property of the molecules is the side substituent of the acceptor block, that is, short linear or branched alkyl chains. These can influence the reorganization energy values and the morphology of the film, which, in turn, impacts the charge transfer integral. Finally, the Einstein–Smoluchowski formula is used to determine the electron and hole mobility for transport along the stacking direction. The calculated values are then compared to experimental data found in the literature for polymers with similar monomer units that only differ in the length of their acceptor block substituent.

AbstractThe biocidal effect of corrosion inhibitors, secondary amines with a gem-dichlorocyclopropane or 1,3-dioxolane fragment, has been estimated. A technique has been selected based on the use of Easy Combi slide tests, which are plates of an inert polymer coated with a layer of TTC agar on one side, and with a layer of Rose Bengal (RB) agar on the other. The studied media were a model solution based on distilled water and water from the recycling cycle of JSC Bashneft-Novoil. It has been established that the used inhibitors suppress the formation of bacteria by a factor of 100 due to their biocidal action, which increases the efficiency of their use as corrosion inhibitors for water circulation systems of oil refineries and oil enterprises.

Abstract—Autowave combustion of ferrosilicon aluminum with various metallic tantalum additives (5, 10, and 15 wt %) in nitrogen produces iron-containing ceramic-metal composites based on silicon nitride modified by the TaON semiconductor compound. The phase composition was determined by X-ray diffraction, and the surface morphology of the composites was studied by scanning electron microscopy (SEM). The surface iron composition was assessed using an attachment to a scanning electron microscope for X-ray microanalysis. The acid–base properties of the surface of the composites were studied by pH-metry and the Hammett–Tanabe indicator method with spectrophotometric indication. A comprehensive assessment of the acidity of the surface of the composites was performed, and the surface centers of the composites were identified. A wide range of acid–base sites (Lewis base centers, pKa –0.29), acid sites (pKa 1.3–6.5), and basic Brønsted sites (pKa 7–13) were found, indicating the adsorption activity of the composites to various pollutants. We studied the adsorption of chloramphenicol (CHL) on these composites and proposed the adsorption mechanisms. A correlation was found between the adsorption activity of the composites to СHL (pKa1 = 5.5; pKa2 = 11.3) and their acidic properties. The photocatalytic activity of the composites during the oxidative degradation of CHL is studied. Iron-containing ceramic-metal composites based on TaON-modified silicon nitride are promising photocatalysts for the oxidative degradation of CHL (85–91%) under visible light irradiation with the addition of H2O2. Such a high activity is due to their adsorption properties and the combination of heterogeneous photocatalysis and a homogeneous photo-Fenton system.

AbstractWe isolated Al2O3–Y2O3 powders using two different methods: filtration and nanospray drying. The obtained samples were investigated using thermogravimetry, differential scanning calorimetry, X-ray phase analysis, BET, and scanning electron microscopy. We examined the processes of linear shrinkage during thermal and compression consolidation using field-assisted sintering. A comparative analysis of the powders obtained by the two methods was conducted and the results are presented and discussed. A powder containing 96 vol % of the Y3Al5O12 phase can be produced through calcination of the precursor obtained by nanospray drying at 1100°C for 10 min.

AbstractIn this paper we give the overview of our latest results on the complexation between polyelectrolytes and oppositely charged low-molar mass species, proteins, homopolymers and block copolymers. First, we review the results on the study of the interaction of polythiophene-based polycations with phosphonium and ammonium pendants and their complexation with negatively charged multivalent species followed by fluorescence quenching. We proved that multivalent solutes bind to polyelectrolyte stronger than to previously studied polythiophene, thus, allowing for their application as luminescence sensors. Secondly, we investigated the co-assembly of polyanion with double hydrophilic block copolymer composed of polycationic block and neutral hydrophilic block and followed the complex formation by quenching of fluorescence of the indicator attached to the end of polyanion chain. We discovered that the formed interpolyelectrolyte (IPEC) core of core/shell micelles remains dynamical even after equilibrium was reached thus making such systems suitable materials for targeted delivery of multivalent species. In addition, the formation of micelles with fluid cores was observed as a result of self-assembly of di- and triblock polyelectrolytes containing a hydrophobic block with low glass transition temperature and a positively charged block. We proved their ability to encapsulate and release hydrophobic species from the soft core upon dilution. Moreover, we confirmed their ability to complex with multivalent negatively charged species. The morphology of the formed complex strongly depends on ionic strength: the aggregates formed by micelles bonded at the periphery disrupt with increasing salt concentration and a part of multivalent ions releases into solution. Finally, the multilayered nanoparticles with both soft hydrophobic and IPEC layers were designed by co-assembly between core/shell micelles with a soft core and a positively charged shell, and block polyelectrolyte composed of polyanion and neutral hydrophilic blocks. We showed that the morphology of the particles and the charge of IPEC layer of such multicompartment nanostructures can be controlled by the ratio of oppositely charged monomeric units.

Abstract1,3,5,7-tetranitro-1,3,5,7-tetraazacyclooctane (HMX) is a high energetic material constituting a major portion of nitramine-based solid propellants. The thermal decomposition performance of HMX can influence the combustion characteristic of HMX-based propellants. The reduction in the thermal decomposition temperature of HMX as well as increased thermal heat released during the decomposition is among the important factors for controlling combustion characteristics of HMX-based solid propellants. The addition of nanocatalysts to HMX can alter the decomposition characteristics of HMX and therefore, can be used to tailor the combustion performance of propellants containing HMX. The present short review focuses on the effect of various nanometer-size materials used to enhance the thermolysis of HMX.

AbstractFormation and properties of epoxy nanocomposites with carbon (nanotubes, graphene, and graphite) fillers are considered. In contrast to linear polymers, epoxy nanocomposites are obtained only via curing of epoxy oligomers in the presence of filler. These additives may affect the kinetics of the formation and the properties of resulting matrix. High reactivity of epoxy groups and thermodynamic miscibility of epoxy oligomers with many substances make it possible to use diverse curing agents and to accomplish curing reactions under various technological conditions. The mutual effect of both a matrix and nanoparticles on the composite formation and structure is discussed. Special attention is paid to the structure of epoxy nanocomposites and the interphase layers in these systems. The questions of the percolation threshold and its dependence on the dimension and orientation of nanoparticles are considered. The data on the mechanical and tribological properties of epoxy nanocomposites are summarized. Problems and prospects of development of nanocomposites based on epoxy polymers and nanofillers are considered.

AbstractFibrin is one of the promising biomaterials in tissue engineering for creating favorable conditions for the formation of a capillary-like vascular network. The use of native fibrin is limited due to its rapid degradation and opacity. To improve its properties, including biological ones, various modifications have been proposed, for example, using functionalized polyethylene glycol (PEG). In this work, homobifunctional (O,O''-bis[2-(N-succinimidyl-succinylamino)ethyl])polyethylene glycol of various molecular weights was used to modify fibrin. The modification of fibrin with vascular endothelial growth factor was also analyzed for possible stimulation of the formation of tubule-like structures. Small-angle X-ray scattering (SAXS) data and ab initio modeling of the three-dimensional particle shape showed that PEG–fibrin conjugates consist of filamentous particles, depending on the size of the PEG molecule, the molar ratio of fibrin to PEG, and the presence or absence of vascular endothelial growth factor.

AbstractLaboratory “Photoactive Nanocomposite Materials” was established at Saint-Petersburg State University within the Program of the Government of the Russian Federation designed to support research projects implemented under the supervision of the world’s leading scientists in 2014. Research activities of the of the Laboratory are directed toward development and exploration of novel photoactive materials to achieve higher activity, selectivity and spectral sensitivity of such materials in various pohotporocesses. In this review we present major research directions elaborated in the Laboratory and the corresponding results achieved from the beginning of its research activity to the present day. The research activities of the Laboratory start from the exploration of the basic principles of design and functional behavior of photoactive materials and fundamental mechanisms of photoprocesses taking place in the bulk and at the surfaces that further results in the creation of nanocomposite materials and heterostructures with desired photoresponses, based on purposeful design of their structures and interfaces that might lead to the improvement of their functional behavior and characteristics for practical applications in different areas such as heterogeneous photocatalysis, functional nanocoatings, photoelectrochemistry, solar energy conversion, sensors, photonics and optoelectronics.

AbstractThis review is devoted to recent achievements in the development of macromolecular therapeutic systems with the participation of a polysaccharide, gellan, that possesses conformational and sol–gel transitions. The main attention is paid to the mucoadhesive properties of gellan and its derivatives. Various applications of gellan in biotechnology, bioengineering, and nanomedicine are briefly considered.